Cas no 1934389-32-8 (3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid)

• Product Name: 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid
• CAS No: 1934389-32-8
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5246551
• Update Time: 2025-06-29

3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[3-azabicyclo[3.1.0]hexane-2,1'-cyclobutane]-6-carboxylic acid
• 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid

• Inchi： 1S/C9H13NO2/c11-8(12)6-5-4-10-9(7(5)6)2-1-3-9/h5-7,10H,1-4H2,(H,11,12)
• InChI Key： MUYJSOLGCNJKEF-UHFFFAOYSA-N
• SMILES： C12C(C1C(O)=O)CNC12CCC1

Additional information on 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid

Introduction to 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid (CAS No. 1934389-32-8)

3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid, identified by the chemical identifier CAS No. 1934389-32-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. The compound features a unique spirobicyclic framework, incorporating an azacycloalkane core fused with a cyclobutane moiety, which contributes to its distinct pharmacological properties and potential therapeutic applications.

The molecular architecture of 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid encompasses a rigid bicyclic system with nitrogen atoms at key positions, which is often exploited to modulate biological interactions. This structural motif is reminiscent of several naturally occurring alkaloids and synthetic scaffolds known for their bioactivity. The presence of a carboxylic acid functional group at the sixth position further enhances its reactivity, making it a versatile intermediate for the synthesis of more complex derivatives.

In recent years, there has been growing interest in spirobicyclic compounds due to their ability to exhibit multiple binding modes and interact with biological targets in novel ways. The spirocyclic core in 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid imparts conformational flexibility while maintaining structural integrity, which is advantageous for drug design. This property has been leveraged in the development of novel pharmacophores targeting various diseases, including neurological disorders and cancer.

One of the most compelling aspects of 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid is its potential as a building block for the synthesis of enzyme inhibitors and receptor antagonists. Researchers have demonstrated that modifications to the azacycloalkane ring can fine-tune binding affinity and selectivity, leading to compounds with improved pharmacokinetic profiles. For instance, studies have shown that derivatives of this scaffold can interact with serine proteases and kinases, making them promising candidates for therapeutic intervention.

The carboxylic acid group in 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid also provides a site for further functionalization through esterification or amidation reactions. These modifications can alter the solubility and metabolic stability of the compound, which are critical factors in drug development. Additionally, the spirobicyclic structure offers opportunities for covalent binding strategies, which may enhance target engagement and reduce off-target effects.

Recent advances in computational chemistry have enabled more efficient virtual screening and design of molecules based on frameworks like 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid. Molecular docking studies have identified potential binding pockets on target proteins that can be exploited by this scaffold, providing insights into its mechanism of action. These computational approaches have accelerated the discovery process and have led to the identification of novel analogs with enhanced activity.

In vitro studies have begun to unravel the biological activities of 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid, revealing its potential as an anti-inflammatory agent and a modulator of cell signaling pathways. The compound has shown promise in preclinical models for conditions such as neurodegeneration and autoimmune diseases, where its structural features allow it to interact with key pathological targets. These findings underscore the importance of heterocyclic scaffolds in developing next-generation therapeutics.

The synthesis of 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid presents both challenges and opportunities for synthetic chemists due to its complex framework. Traditional methods involving multi-step organic transformations have been employed to construct the spirobicyclic core, while modern techniques such as transition-metal-catalyzed reactions have been explored to improve efficiency and yield. Continued innovation in synthetic methodologies will be crucial for accessing more derivatives and exploring their full therapeutic potential.

The future direction of research on 3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid lies in its integration into drug development pipelines alongside other emerging scaffolds like privileged structures and fragment-based drug design (FBDD) hits. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers aim to identify lead compounds that can be optimized through structure-based drug design (SBDD) approaches.

In conclusion,3-azaspirobicyclo3.1.0hexane-2,1'-cyclobutane-6-carboxylic acid (CAS No., 1934389–32–8) represents a fascinating example of how structural complexity can be harnessed for therapeutic benefit in medicinal chemistry., Its unique spirobicyclic framework combined with functionalizable sites makes it a valuable scaffold for designing novel drugs targeting diverse diseases., As research progresses,, it is anticipated that more derivatives will emerge with improved efficacy., safety., and pharmacokinetic profiles., paving the way for new treatments in areas where current therapies are limited..